Cas no 1371638-05-9 (1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane)
1371638-05-9 structure
Product Name:1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane
CAS No:1371638-05-9
MF:C40H44N6O2S2
MW:704.94636631012
CID:1059880
PubChem ID:76764703
Update Time:2025-11-06
1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Bis[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethane
- 1,2-bis(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethane tetrahydrochloride
- 1,2-bis(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethane
- AKOS032947665
- 1371638-05-9
- Quetiapine fumarate impurity E [EP]
- 11,11-(Ethylenebis(oxyethylenepiperazine-4,1-diyl))bis(dibenzo(b,f)(1,4)thiazepine)
- Quetiapine EP Impurity E;
- UNII-JOZ426ZS3C
- 1,2-Bis(2-(4-dibenzo(b,f)(1,4)thiazepin-11-yl-1-piperazinyl)ethoxy)ethane
- QUETIAPINE FUMARATE IMPURITY E [EP IMPURITY]
- Des(hydroxyethyl) quetiapine dimer
- 6-[4-[2-[2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]ethoxy]ethyl]piperazin-1-yl]benzo[b][1,4]benzothiazepine
- DB-300946
- JOZ426ZS3C
- 1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane
-
- Inchi: 1S/C40H44N6O2S2/c1-5-13-35-31(9-1)39(41-33-11-3-7-15-37(33)49-35)45-21-17-43(18-22-45)25-27-47-29-30-48-28-26-44-19-23-46(24-20-44)40-32-10-2-6-14-36(32)50-38-16-8-4-12-34(38)42-40/h1-16H,17-30H2
- InChI Key: YBVWRXGWAIZGDD-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCOCCN2CCN(C3C4C=CC=CC=4SC4C=CC=CC=4N=3)CC2)CC1
Computed Properties
- Exact Mass: 704.29671701g/mol
- Monoisotopic Mass: 704.29671701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 50
- Rotatable Bond Count: 11
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 107Ų
1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B419120-10mg |
1,2-Bis[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethane |
1371638-05-9 | 10mg |
$ 234.00 | 2023-04-18 | ||
| TRC | B419120-100mg |
1,2-Bis[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethane |
1371638-05-9 | 100mg |
$ 1804.00 | 2023-04-18 | ||
| Ambeed | A427924-1g |
1,2-bis(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethane |
1371638-05-9 | 95+% | 1g |
$1305.0 | 2024-04-24 | |
| A2B Chem LLC | AA50202-10mg |
1,2-Bis(2-(4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethane tetrahydrochloride |
1371638-05-9 | 10mg |
$348.00 | 2024-04-20 | ||
| A2B Chem LLC | AA50202-100mg |
1,2-Bis(2-(4-(dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethane tetrahydrochloride |
1371638-05-9 | 100mg |
$1873.00 | 2024-04-20 |
1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1371638-05-9 (1,2-Bis2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethane) Related Products
- 329216-63-9(Quetiapine Sulfoxide)
- 111974-69-7(Quetiapine)
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- 329216-67-3(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazineethanol)
- 1076199-40-0(Quetiapine N-Oxide)
- 139079-39-3(7-Hydroxy Quetiapine)
- 1371638-11-7(9-Chloro Quetiapine)
- 329218-11-3(Quetiapine sulfoxide dihydrochloride)
- 945668-94-0(Quetiapine Dimer Impurity)
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